Cas no 1806865-03-1 (3-Bromo-5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3-Bromo-5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806865-03-1
• MF: C₇H₅Br₂F₂NO
• MW: 316.925507307053
• CID: 4915260
• Update Time: 2025-08-04

3-Bromo-5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H5Br2F2NO/c8-1-3-2-12-7(13)5(9)4(3)6(10)11/h2,6H,1H2,(H,12,13)
• InChI Key： ZPSRXZZJZXQRAG-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(CBr)C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine

Comprehensive Overview of 3-Bromo-5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806865-03-1)

3-Bromo-5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806865-03-1) is a halogenated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of bromine, difluoromethyl, and hydroxyl functional groups, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular structure, characterized by the presence of pyridine and halogen substituents, has attracted attention in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

In recent years, the demand for halogenated heterocycles like 3-Bromo-5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine has surged due to their role in optimizing drug pharmacokinetics. Researchers are increasingly exploring its applications in covalent inhibitor design, a hot topic in oncology and antiviral therapy. The difluoromethyl group enhances metabolic stability, while the bromine atoms facilitate selective cross-coupling reactions, aligning with trends in fragment-based drug discovery (FBDD).

The compound’s synthetic utility is further highlighted by its compatibility with palladium-catalyzed coupling and nucleophilic substitution reactions. These properties address common search queries such as "how to modify pyridine cores for drug development" or "halogenated pyridines in medicinal chemistry." Additionally, its hydroxyl group offers a handle for further derivatization, making it a candidate for pro-drug synthesis—a trending approach to improve drug delivery.

From an industrial perspective, CAS No. 1806865-03-1 is often discussed in forums on green chemistry and atom economy. Its efficient synthesis routes minimize waste, resonating with the growing emphasis on sustainable practices. Analytical techniques like HPLC and NMR are critical for quality control, as users frequently search for "purity standards for pyridine derivatives."

In agrochemical research, this compound’s halogen-rich structure contributes to its potential as a precursor for crop protection agents. Its mode of action may involve interference with microbial enzymes, a subject of interest given the rise in antibiotic resistance. This aligns with searches for "novel agrochemical scaffolds" or "pyridine-based fungicides."

Safety and handling of 3-Bromo-5-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine adhere to standard laboratory protocols. While not classified as high-risk, its reactive bromine sites warrant precautions, a detail often queried as "safe handling of brominated compounds." Proper storage under inert conditions ensures stability, addressing concerns about compound degradation over time.

In summary, CAS No. 1806865-03-1 represents a multifaceted tool for researchers exploring heterocyclic chemistry. Its relevance to drug design, sustainability, and agrochemical innovation positions it at the intersection of contemporary scientific inquiry. As the field evolves, this compound is poised to play a pivotal role in addressing challenges like targeted therapy and environmental safety.